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Compound of Interest

4-tert-Butylphenylhydrazine
Compound Name:
hydrochloride

Cat. No. B151963

An In-depth Technical Guide to the Safe Handling of 4-tert-Butylphenylhydrazine
Hydrochloride

This guide is intended for researchers, scientists, and drug development professionals who
handle 4-tert-Butylphenylhydrazine hydrochloride. It provides a comprehensive overview of
the safety data and handling precautions necessary to minimize risks in a laboratory or
research setting.

Chemical Identification and Physical Properties

4-tert-Butylphenylhydrazine hydrochloride is an organic compound utilized in various
chemical syntheses.[1][2] A thorough understanding of its physical and chemical properties is
fundamental to its safe handling.

Table 1: Physical and Chemical Properties of 4-tert-Butylphenylhydrazine hydrochloride

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b151963?utm_src=pdf-interest
https://www.benchchem.com/product/b151963?utm_src=pdf-body
https://www.benchchem.com/product/b151963?utm_src=pdf-body
https://www.benchchem.com/product/b151963?utm_src=pdf-body
https://www.benchchem.com/product/b151963?utm_src=pdf-body
https://www.bldpharm.com/products/128231-55-0.html
https://cymitquimica.com/cas/128231-55-0/
https://www.benchchem.com/product/b151963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value
Molecular Formula C10H17CIN2[3]
Molecular Weight 200.71 g/mol [3][4]
White to off-white or light brown crystalline
Appearance .
solid/powder[1][2]
Melting Point 212-216 °C (decomposes)[5]
B Soluble in polar solvents like water and
Solubility
alcohols[2?]
Store in a cool, dry, well-ventilated area under
Storage an inert atmosphere. Keep container tightly

closed.[6]

Hazard Identification and Toxicological Data

4-tert-Butylphenylhydrazine hydrochloride is classified as a hazardous substance. The
following table summarizes its classification according to the Globally Harmonized System
(GHS) and provides an interpretation of the associated toxicological endpoints. While specific
LD50/LC50 data for this compound are not readily available in the searched literature, the GHS
categories provide a reliable indication of its potential toxicity.

Table 2: GHS Hazard Classification and Toxicological Information
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Hazard Class GHS Category Hazard Statement Interpretation
Ingestion of the
o H302: Harmful if substance can cause
Acute Toxicity, Oral Category 4

swallowed[4][7]

significant adverse

health effects.

Acute Toxicity, Dermal

Category 4 (potential)

H312: Harmful in

contact with skin[4]

Skin contact may lead
to harmful systemic

effects.

Direct contact with the

Skin H315: Causes skin o
) o Category 2 o skin is likely to cause
Corrosion/Irritation irritation[4][7] S
irritation.
) ) Contact with the eyes
Serious Eye H319: Causes serious o
Category 2 can cause significant

Damage/Eye Irritation

eye irritation[4][7]

irritation.

Inhalation of dust or

Acute Toxicity, ) H332: Harmful if
) Category 4 (potential) ) aerosols may be
Inhalation inhaled[4]
harmful.
Specific Target Organ Inhalation may cause

Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation[7]

irritation to the

respiratory tract.

Experimental Protocols and Safe Handling

Precautions

Given the hazardous nature of 4-tert-Butylphenylhydrazine hydrochloride, strict adherence

to safety protocols is mandatory. The following procedures are based on general best practices

for handling hazardous hydrazine derivatives.[8][9]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
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e Eye and Face Protection: At a minimum, chemical splash-proof goggles are required. It is
highly recommended to use a face shield in conjunction with goggles whenever there is a
potential for splashing.[8]

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn when
handling this substance.[8]

o Skin and Body Protection: A laboratory coat is mandatory to protect against skin contact.
Ensure it is kept clean and replaced if contaminated.[8]

o Respiratory Protection: All handling of this compound that may generate dust or vapors must
be conducted within a certified chemical fume hood.[8]

General Handling Procedures

o Engineering Controls: Always work within a properly functioning and certified chemical fume
hood to minimize inhalation exposure.[8]

e Procedural Steps:
o Before beginning work, ensure all necessary PPE is correctly worn.

o Designate a specific area within the fume hood for handling the compound to contain any
potential contamination.

o Carefully weigh and transfer the material, using techniques that minimize the generation of
dust.

o Keep the container tightly sealed when not in use to prevent exposure to air and moisture.
o After handling, thoroughly decontaminate the work area and any equipment used.

o Wash hands thoroughly with soap and water after removing gloves.

Storage Requirements

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.
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o Keep the container tightly closed and, as a best practice for hydrazines, store under an inert

atmosphere (e.g., nitrogen or argon).[6]

e The storage area should be clearly marked with the appropriate hazard warnings.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Table 3: First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration. Seek immediate medical attention.
[10]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove all contaminated clothing. Seek
medical attention if irritation develops or
persists.[10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth
thoroughly with water. Never give anything by
mouth to an unconscious person. Seek

immediate medical attention.[10]

Spill Response

e Immediately evacuate the area and restrict access.
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o Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye
protection.

o For small spills, carefully sweep up the solid material, avoiding the creation of dust. Place the
material into a clearly labeled, sealed container for hazardous waste disposal.

o For large spills, contact your institution's environmental health and safety department for
assistance.

Thoroughly ventilate the area after the cleanup is complete.

Disposal Considerations

Dispose of 4-tert-Butylphenylhydrazine hydrochloride and any contaminated materials as
hazardous waste. All disposal practices must be in accordance with local, state, and federal
regulations. Do not dispose of this chemical down the drain or in the general trash.

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedures for the safe handling
of 4-tert-Butylphenylhydrazine hydrochloride from receipt to disposal.
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Caption: Safe handling workflow for 4-tert-Butylphenylhydrazine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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